3-Methanesulfonylcyclobutan-1-ol

• IUPAC Name: 3-methylsulfonylcyclobutan-1-ol
• InChI: InChI=1S/C5H10O3S/c1-9(7,8)5-2-4(6)3-5/h4-6H,2-3H2,1H3
• InChI Key: NWJDWYQKQUEMFR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CC(C1)O
• Molecular Formula: C5H10O3S
• Molecular Weight: 150.20 g/mol
• CAS RN: 2092310-65-9, 1935420-21-5

Description

3-Methanesulfonylcyclobutan-1-ol, also known as mesocyclic sulfonyl alcohol, is a cyclic sulfone compound that has recently gained attention in the field of organic chemistry. This compound is known for its unique structure and its potential applications in various fields, including medicinal chemistry and materials science. In

Scientific Research Applications

Methane Production and Emission by Eukaryotes

Recent studies have discovered that eukaryotes, including plants, animals, and fungi, can directly produce and emit methane under aerobic conditions. This novel pathway, termed "aerobic methane production," is considered a byproduct or end-product of processes originating from organic methyl-type compounds. It may relate to protective strategies in response to environmental stresses. The implications of these findings suggest that eukaryotic methane production might contribute to the global methane budget, challenging the traditional paradigm that methanogenesis occurs only under strictly anaerobic conditions by methanogenic archaea (Liu et al., 2015).

Methane Conversion in Solid Oxide Fuel Cells

The conversion of methane in solid oxide fuel cells (SOFC) is highlighted as a promising avenue for efficient and environmentally friendly electricity generation from natural gas. This process can potentially double the conversion efficiencies of current natural gas combustion-based power plants, significantly reducing CO2 emissions. The conversion process benefits from the direct utilization of methane and CO2, producing a concentrated stream of CO2 that can be easily captured, thus minimizing the environmental impact of power generation (Gür, 2016).

Methane Oxidation and Emission Control

Methane oxidation processes are critical for reducing the harmful and malodorous effects of reduced sulfur compounds in industrial and water treatment plants. Research on photocatalytic treatments offers insights into the efficiency of different processes for methane oxidation. The advancements in photocatalytic materials, including TiO2-based and alternative aromatic photosensitizers, demonstrate varied pathways for methane oxidation, offering potential strategies for mitigating methane emissions in various industrial contexts (Cantau et al., 2007).

Methane Activation and Functionalization

Research on methane activation and functionalization focuses on developing new catalysts and methodologies to overcome the high-energy barriers associated with direct methane conversions. The objective is to achieve higher yields and selectivity of products from methane, facilitating the production of valuable chemicals and fuels. Studies on homogeneous functionalization of methane and the use of yttria-stabilized zirconia (YSZ) catalysts for C1 chemistry reactions underscore the ongoing efforts to enhance the efficiency and economic viability of methane utilization processes (Indarto et al., 2008).